Cas no 13643-08-8 (2,4-Octadiene)

2,4-Octadiene structure
2,4-Octadiene structure
Product Name:2,4-Octadiene
CAS No:13643-08-8
MF:C8H14
MW:110.196762561798
CID:142652
PubChem ID:5367588
Update Time:2025-04-19

2,4-Octadiene Chemical and Physical Properties

Names and Identifiers

    • 2,4-Octadiene
    • octa-2,4-diene
    • 2,4-Octadiene mixture
    • Octa-2,4-dien
    • Octadien-2,4
    • octadiene-2,4
    • (2E,4E)-2,4-Octadiene
    • (2E,4E)-2,4-Octadiene #
    • Q27160794
    • 2,4-Octadiene, E,E
    • (2E,4E)-octa-2,4-diene
    • AKOS006273524
    • CHEBI:88818
    • DTXSID601020776
    • 13643-08-8
    • BIS(ETHYLCYCLOPENTADIENYL)TUNGSTENDICHLORIDE
    • NZLCAHVLJPDRBL-VSAQMIDASA-N
    • trans-2,trans-4-octadiene
    • Inchi: 1S/C8H14/c1-3-5-7-8-6-4-2/h3,5,7-8H,4,6H2,1-2H3/b5-3+,8-7+
    • InChI Key: NZLCAHVLJPDRBL-VSAQMIDASA-N
    • SMILES: C(C)C/C=C/C=C/C

Computed Properties

  • Exact Mass: 110.11000
  • Monoisotopic Mass: 110.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.3

Experimental Properties

  • Density: 0.745
  • Boiling Point: 130.8°Cat760mmHg
  • Flash Point: 18.7°C
  • Refractive Index: 1.443
  • PSA: 0.00000
  • LogP: 2.91880

2,4-Octadiene Related Literature

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